Cas no 90796-46-6 (Piperazine,2-(3-methylbutyl)-)

Piperazine,2-(3-methylbutyl)- structure
Piperazine,2-(3-methylbutyl)- structure
Product Name:Piperazine,2-(3-methylbutyl)-
CAS No:90796-46-6
MF:C9H20N2
MW:156.268502235413
CID:798814
PubChem ID:45099451
Update Time:2025-04-19

Piperazine,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,2-(3-methylbutyl)-
    • 1,4-DIETHYL-2-METHYLPIPERAZINE
    • 2-(3-Methylbutyl)piperazine
    • Piperazine, 2-isopentyl- (7CI)
    • 2-Isopentylpiperazine
    • SCHEMBL24576431
    • DTXSID20667891
    • 90796-45-5
    • 90796-46-6
    • EN300-672859
    • Inchi: 1S/C9H20N2/c1-8(2)3-4-9-7-10-5-6-11-9/h8-11H,3-7H2,1-2H3
    • InChI Key: YVVBNQXXKRYEQR-UHFFFAOYSA-N
    • SMILES: N1CCNCC1CCC(C)C

Computed Properties

  • Exact Mass: 156.163
  • Monoisotopic Mass: 156.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 24.1A^2

Piperazine,2-(3-methylbutyl)- Pricemore >>

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